Cas no 890599-41-4 (N-(3,4-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide
• CAS No: 890599-41-4
• MF: C₁₈H₁₈Cl₂FN₃O₃S
• MW: 446.323224544525
• CID: 5770013
• PubChem ID: 16004445
• Update Time: 2023-11-21

N-(3,4-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-{4-[(4-fluorophenyl)sulfonyl]piperazinyl}acetamide
• N-(3,4-dichlorophenyl)-2-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)acetamide
• N-(3,4-dichlorophenyl)-2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]acetamide
• N-(3,4-dichlorophenyl)-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide
• Z46262337
• VU0606119-1
• F3230-0104
• N-(3,4-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide
• AP-124/43383574
• 890599-41-4
• AKOS002266342
• N-(3,4-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide

• Inchi： 1S/C18H18Cl2FN3O3S/c19-16-6-3-14(11-17(16)20)22-18(25)12-23-7-9-24(10-8-23)28(26,27)15-4-1-13(21)2-5-15/h1-6,11H,7-10,12H2,(H,22,25)
• InChI Key： NNLIBPWTNFKYHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1CCN(CC1)S(C1C=CC(=CC=1)F)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 445.0429962g/mol
• Monoisotopic Mass: 445.0429962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives